Cas no 773122-62-6 (3-(2,4,5-trimethylphenyl)-β-alanine)

3-(2,4,5-trimethylphenyl)-β-alanine is a synthetic derivative of β-alanine, offering enhanced chemical stability and specificity. Its unique structure facilitates improved solubility and compatibility in various organic solvents. This compound is valued for its potential in pharmaceutical research, providing a valuable tool for the development of novel drugs and understanding bioactive interactions.

3-(2,4,5-trimethylphenyl)-β-alanine structure

773122-62-6 structure

Product Name:3-(2,4,5-trimethylphenyl)-β-alanine

CAS No:773122-62-6

MF:C₁₂H₁₇NO₂

MW:207.268883466721

CID:552023

PubChem ID:4714985

Update Time:2025-07-26

3-(2,4,5-trimethylphenyl)-β-alanine Chemical and Physical Properties

Names and Identifiers

- Benzenepropanoic acid, b-amino-2,4,5-trimethyl-
- 3-(2,4,5-TRIMETHYLPHENYL)-BETA-ALANINE
- 3-amino-3-(2,4,5-trimethylphenyl)propanoic acid
- 3-Amino-3-(2,4,5-trimethylphenyl)-propionic acid
- 3-Amino-3-(2,4,5-trimethyl-phenyl)-propionic acid
- BBL020419
- STK893159
- 3-amino-3-(2,4,5-trimethylphenyl)propanoicAcid
- EN300-1827413
- DTXSID90405803
- MFCD04966858
- AKOS001476209
- CS-0214602
- N12411
- 3-Amino-3-(2,4,5-trimethyl-phenyl)-propionic acid
- 773122-62-6
- BB 0249741
- 3-(2,4,5-trimethylphenyl)-β-alanine
- MDL： MFCD04966858
- Inchi： 1S/C12H17NO2/c1-7-4-9(3)10(5-8(7)2)11(13)6-12(14)15/h4-5,11H,6,13H2,1-3H3,(H,14,15)
- InChI Key： BSNQNMBWAZLROU-UHFFFAOYSA-N
- SMILES： OC(CC(C1C=C(C)C(C)=CC=1C)N)=O

Computed Properties

Exact Mass: 207.12600
Monoisotopic Mass: 207.126
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3A^2
XLogP3: -0.9

Experimental Properties

PSA: 63.32000
LogP: 2.78660

3-(2,4,5-trimethylphenyl)-β-alanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B588343-100mg	3-(2,4,5-trimethylphenyl)-β-alanine	773122-62-6		100mg	$ 70.00	2022-06-07
TRC	B588343-500mg	3-(2,4,5-trimethylphenyl)-β-alanine	773122-62-6		500mg	$ 230.00	2022-06-07
TRC	B588343-1g	3-(2,4,5-trimethylphenyl)-β-alanine	773122-62-6		1g	$ 340.00	2022-06-07
Enamine	EN300-1827413-0.05g	3-amino-3-(2,4,5-trimethylphenyl)propanoic acid	773122-62-6	95%	0.05g	$179.0	2023-09-19
Enamine	EN300-1827413-0.1g	3-amino-3-(2,4,5-trimethylphenyl)propanoic acid	773122-62-6	95%	0.1g	$268.0	2023-09-19
Enamine	EN300-1827413-0.25g	3-amino-3-(2,4,5-trimethylphenyl)propanoic acid	773122-62-6	95%	0.25g	$383.0	2023-09-19
Enamine	EN300-1827413-0.5g	3-amino-3-(2,4,5-trimethylphenyl)propanoic acid	773122-62-6	95%	0.5g	$601.0	2023-09-19
Enamine	EN300-1827413-1.0g	3-amino-3-(2,4,5-trimethylphenyl)propanoic acid	773122-62-6	95%	1g	$770.0	2023-06-01
Enamine	EN300-1827413-2.5g	3-amino-3-(2,4,5-trimethylphenyl)propanoic acid	773122-62-6	95%	2.5g	$1509.0	2023-09-19
Enamine	EN300-1827413-5.0g	3-amino-3-(2,4,5-trimethylphenyl)propanoic acid	773122-62-6	95%	5g	$2235.0	2023-06-01